6-{2-[2-(Allyloxy)-5-bromophenyl]vinyl}-5-nitro-2,4-pyrimidinediol

• Molecular Formula: C15H12BrN3O5
• Molecular Weight: 394.18 g/mol
• IUPAC Name: 6-[(E)-2-(5-bromo-2-prop-2-enoxyphenyl)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C15H12BrN3O5/c1-2-7-24-12-6-4-10(16)8-9(12)3-5-11-13(19(22)23)14(20)18-15(21)17-11/h2-6,8H,1,7H2,(H2,17,18,20,21)/b5-3+
• InChI Key: LNYXKEYBPJLEHR-HWKANZROSA-N
• Isomeric SMILES: C=CCOC1=C(C=C(C=C1)Br)/C=C/C2=C(C(=O)NC(=O)N2)[N+](=O)[O-]
• SMILES: C=CCOC1=C(C=C(C=C1)Br)C=CC2=C(C(=O)NC(=O)N2)[N+](=O)[O-]

Description

6-{2-[2-(Allyloxy)-5-bromophenyl]vinyl}-5-nitro-2,4-pyrimidinediol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a member of the pyrimidine family and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-{2-[2-(Allyloxy)-5-bromophenyl]vinyl}-5-nitro-2,4-pyrimidinediol is not fully understood. However, it has been reported that this compound inhibits the activity of acetylcholinesterase, which is an enzyme that is responsible for the breakdown of acetylcholine in the brain. Additionally, this compound has been reported to exhibit anti-proliferative activity against cancer cells, although the exact mechanism of action is not fully understood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-{2-[2-(Allyloxy)-5-bromophenyl]vinyl}-5-nitro-2,4-pyrimidinediol have been studied in vitro. It has been reported that this compound exhibits anti-proliferative activity against cancer cells. Additionally, this compound has been reported to inhibit the activity of acetylcholinesterase, which is an enzyme that is responsible for the breakdown of acetylcholine in the brain. The inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 6-{2-[2-(Allyloxy)-5-bromophenyl]vinyl}-5-nitro-2,4-pyrimidinediol in lab experiments include its potential application in the treatment of Alzheimer's disease and its anti-proliferative activity against cancer cells. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 6-{2-[2-(Allyloxy)-5-bromophenyl]vinyl}-5-nitro-2,4-pyrimidinediol. One potential direction is to further investigate its potential use in the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound. Another potential direction is to investigate the potential use of this compound in the treatment of other diseases, such as cancer. Finally, further research is needed to determine the potential toxicity of this compound and its effects on the environment.

Synthesis Methods

The synthesis of 6-{2-[2-(Allyloxy)-5-bromophenyl]vinyl}-5-nitro-2,4-pyrimidinediol has been reported in the literature. The method involves the reaction of 2-(allyloxy)-5-bromo benzaldehyde with ethyl cyanoacetate in the presence of sodium ethoxide to form the intermediate compound. The intermediate compound is then reacted with 5-nitrobarbituric acid in the presence of potassium carbonate to form the final product.

Scientific Research Applications

6-{2-[2-(Allyloxy)-5-bromophenyl]vinyl}-5-nitro-2,4-pyrimidinediol has been studied for its potential applications in scientific research. It has been reported that this compound exhibits anti-proliferative activity against cancer cells. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease. It has been reported that this compound has the ability to inhibit acetylcholinesterase, which is an enzyme that is responsible for the breakdown of acetylcholine in the brain.